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Compound of Interest

Compound Name: (+/-)-Germacrene D

Cat. No.: B10760459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+/-)-Germacrene D is a naturally occurring sesquiterpene hydrocarbon found in a wide variety

of plants. It is a key intermediate in the biosynthesis of many other sesquiterpenoids,

particularly those with cadinane, muurolane, and amorphane skeletons. This volatile organic

compound plays a significant role in plant-insect interactions, acting as a pheromone,

allomone, or kairomone. Its diverse biological activities, including antimicrobial and insecticidal

properties, have garnered considerable interest in the fields of chemical ecology, natural

product chemistry, and drug development. This technical guide provides an in-depth overview

of the chemical properties, spectroscopic data, and relevant experimental protocols for (+/-)-
Germacrene D.

Chemical and Physical Properties
(+/-)-Germacrene D is a colorless to pale yellow oil that is soluble in chloroform and methanol.

[1] It is a chiral molecule, and both enantiomers, (+)-Germacrene D and (-)-Germacrene D, are

found in nature. The physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₂₄ [1]

Molecular Weight 204.35 g/mol [1]

CAS Number 23986-74-5 [1][2]

Appearance Colorless to pale yellow oil

Solubility
Chloroform (slightly), Methanol

(slightly)
[1]

Storage

Store at 4°C under an inert

atmosphere. Caution:

Hygroscopic.

Spectroscopic Data
The structural elucidation of (+/-)-Germacrene D relies heavily on modern spectroscopic

techniques. The following tables summarize the key nuclear magnetic resonance (NMR) and

mass spectrometry (MS) data.

¹H NMR Spectral Data
The ¹H NMR spectrum of Germacrene D is characterized by signals corresponding to its

olefinic and aliphatic protons.
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Proton
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Reference

H-1 5.13 br s - [3]

H-5 5.78 d 16 [3]

H-6 5.26 dd 16 [3]

H-14 1.52 s - [3]

H-15a 4.79 br s - [3]

H-15b 4.74 br s - [3]

¹³C NMR Spectral Data
The ¹³C NMR spectrum provides detailed information about the carbon skeleton of the

molecule. A study on the biosynthesis of Germacrene D in Solidago canadensis involved the

analysis of its ¹³C NMR spectrum.[4]
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Carbon Chemical Shift (δ, ppm)

C-1 133.5

C-2 39.8

C-3 28.1

C-4 150.2

C-5 124.7

C-6 130.5

C-7 48.2

C-8 26.9

C-9 39.4

C-10 125.0

C-11 33.6

C-12 21.3

C-13 21.3

C-14 16.2

C-15 108.4

Mass Spectrometry (MS) Data
Electron impact mass spectrometry (EI-MS) of Germacrene D shows a characteristic

fragmentation pattern. The mass spectrum and fragmentation pathways have been

investigated in detail.[5][6]
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m/z Relative Intensity (%) Proposed Fragment

204 15-20 [M]⁺

161 100 [M - C₃H₇]⁺

133 20-25

119 30-35

105 50-55

93 40-45

91 40-45

81 25-30

79 25-30

67 10-15

41 15-20

Experimental Protocols
Isolation of (+/-)-Germacrene D by Steam Distillation
A common method for isolating volatile compounds like Germacrene D from plant material is

steam distillation.[7][8][9][10][11]

Materials:

Fresh or dried plant material rich in Germacrene D (e.g., Solidago canadensis)

Distilled water

Steam distillation apparatus (still, condenser, receiving flask)

Heating mantle or steam generator

Separatory funnel

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b10760459?utm_src=pdf-body
https://www.doterra.com/US/en/essential-oil-production-distillation-steam-distillation
https://www.rockymountainoils.com/blogs/diys/how-to-distill-essential-oils
https://www.purodem.com/the-process-of-essential-oil-distillation/
https://www.engineering.iastate.edu/brl/files/2011/10/brl_essentialoils.pdf
https://www.newdirectionsaromatics.com/blog/untapping-the-power-of-nature-essential-oil-extraction-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous sodium sulfate

Organic solvent (e.g., hexane or diethyl ether)

Procedure:

Place the plant material into the still.

Add distilled water to the still, ensuring the plant material is adequately covered.

Heat the water to generate steam, which will pass through the plant material, carrying the

volatile essential oils. The optimal temperature for steam distillation is typically between

140°F and 212°F (60°C and 100°C).[7]

The steam and essential oil vapor mixture is then passed through a condenser, where it

cools and liquefies.

Collect the distillate, which will consist of an aqueous layer (hydrosol) and an oil layer

(essential oil).

Separate the essential oil layer from the aqueous layer using a separatory funnel.

Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

The resulting essential oil can be further purified by chromatographic techniques to isolate

Germacrene D.

Analysis of (+/-)-Germacrene D by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds in a mixture.[12][13][14][15][16][17]

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for sesquiterpene analysis

(e.g., DB-5MS or HP-5MS).
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector: Split/splitless injector, operated in splitless mode for trace analysis. Injector

temperature: 250°C.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 5°C/min to 240°C.

Hold at 240°C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 40-400.

Transfer Line Temperature: 280°C.

Procedure:

Sample Preparation: Dilute the essential oil sample in a suitable solvent (e.g., hexane or

ethyl acetate) to an appropriate concentration.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.

Data Acquisition: Acquire the data in full scan mode.

Data Analysis: Identify Germacrene D by comparing its retention time and mass spectrum

with that of a known standard or by matching the mass spectrum with a library database

(e.g., NIST, Wiley).

Biosynthesis and Signaling Pathway
Germacrene D is synthesized from farnesyl pyrophosphate (FPP) via the mevalonate (MVA) or

the methylerythritol phosphate (MEP) pathway. The cyclization of FPP is catalyzed by the
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enzyme Germacrene D synthase. Germacrene D then serves as a crucial precursor for the

biosynthesis of a diverse array of other sesquiterpenoids.

Sesquiterpene Biosynthesis

Downstream Sesquiterpenoids

Farnesyl Pyrophosphate (FPP) (+/-)-Germacrene DGermacrene D Synthase

Cadinanes

Cyclization

MuurolanesRearrangement

AmorphanesRearrangement

Click to download full resolution via product page

Caption: Biosynthetic pathway of (+/-)-Germacrene D and its role as a precursor.

Conclusion
(+/-)-Germacrene D is a sesquiterpene of significant chemical and biological interest. Its role

as a biosynthetic precursor and its diverse ecological functions make it a valuable target for

research in natural product chemistry and drug discovery. The analytical techniques and

protocols outlined in this guide provide a solid foundation for researchers and scientists

working with this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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